Cas no 62016-48-2 (Butane, 1-methoxy-2-methyl-)

Butane, 1-methoxy-2-methyl- structure
Butane, 1-methoxy-2-methyl- structure
Product Name:Butane, 1-methoxy-2-methyl-
CAS No:62016-48-2
MF:C6H14O
MW:102.174762248993
CID:460640
PubChem ID:522007
Update Time:2025-04-19

Butane, 1-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-methoxy-2-methyl-
    • 1-methoxy-2-methyl-butane
    • 1-methoxy-2-methylbutane
    • methyl 2-methylbutyl ether
    • DTXSID10871445
    • XGLHRCWEOMNVKS-UHFFFAOYSA-N
    • SCHEMBL803932
    • CERAPP_59148
    • 1-Methoxy-2-methylbutane #
    • DTXSID30334820
    • 62016-48-2
    • Inchi: 1S/C6H14O/c1-4-6(2)5-7-3/h6H,4-5H2,1-3H3
    • InChI Key: XGLHRCWEOMNVKS-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)CC

Computed Properties

  • Exact Mass: 102.10452
  • Monoisotopic Mass: 102.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 35.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.7460
  • Melting Point: -105.78°C (estimate)
  • Boiling Point: 91.54°C (estimate)
  • Refractive Index: 1.3820
  • PSA: 9.23
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